Cas no 14132-51-5 (Benzaldehyde-d5)

Benzaldehyde-d5 (C6D5CHO) is a deuterated analog of benzaldehyde, where five hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in NMR spectroscopy, providing sharper signals and reduced background interference due to the distinct nuclear properties of deuterium. It is widely employed as an internal standard or tracer in mechanistic studies, metabolic research, and kinetic analyses, ensuring precise quantification and minimal spectral overlap. The high isotopic purity (>98%) and chemical stability of Benzaldehyde-d5 make it a reliable reagent for applications requiring stringent isotopic control, particularly in pharmaceutical and organic chemistry research.
Benzaldehyde-d5 structure
Benzaldehyde-d5 structure
Product Name:Benzaldehyde-d5
CAS No:14132-51-5
MF:C7H6O
MW:111.152750492096
MDL:MFCD00046149
CID:138991
PubChem ID:11159309
Update Time:2025-11-05

Benzaldehyde-d5 Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde-2,3,4,5,6-d5
    • BENZALDEHYDE-D6
    • Benzaldehyde-d5
    • 2,3,4,5,6-d5-benzaldehyde
    • 2,3,4,5,6-pentadeuterobenzaldehyde
    • perdeuterated benzaldehyde
    • 2,3,4,5,6-pentadeuteriobenzaldehyde
    • BENZALDEHYDE-2,3,4,5,6-D5, 99 ATOM % D
    • 14132-51-5
    • DTXSID70457148
    • SCHEMBL1330806
    • AKOS015914542
    • A935334
    • J-007482
    • pentadeuterobenzaldehyde
    • MFCD00046149
    • HUMNYLRZRPPJDN-RALIUCGRSA-N
    • 2,3,4,5,6-Pentadeuteriobenzaldehyde; Benzaldehyde-2,3,4,5,6-d5; Benzaldehyde-d5
    • MDL: MFCD00046149
    • Inchi: 1S/C7H6O/c8-6-7-4-2-1-3-5-7/h1-6H/i1D,2D,3D,4D,5D
    • InChI Key: HUMNYLRZRPPJDN-RALIUCGRSA-N
    • SMILES: O=CC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 106.04200
  • Monoisotopic Mass: 111.073248540g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 72.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.103 g/mL at 25 °C
  • Melting Point: −26 °C(lit.)
  • Boiling Point: 178-179 °C(lit.)
  • Flash Point: 145 °F
  • Refractive Index: n20/D 1.545(lit.)
  • PSA: 17.07000
  • LogP: 1.49910
  • Solubility: Not available
  • Vapor Pressure: No data available

Benzaldehyde-d5 Security Information

Benzaldehyde-d5 Pricemore >>

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Additional information on Benzaldehyde-d5

Benzaldehyde-d5: A Comprehensive Overview

Benzaldehyde-d5, also known as deuterated benzaldehyde, is a compound with the CAS number 14132-51-5. This compound is a deuterated version of benzaldehyde, where five of the hydrogen atoms have been replaced with deuterium atoms. Deuterated compounds are widely used in various scientific and industrial applications due to their unique properties, particularly in nuclear magnetic resonance (NMR) spectroscopy and as stable isotopic tracers in chemical reactions.

The molecular formula of Benzaldehyde-d5 is C7H4D5O, and its molecular weight is approximately 136.14 g/mol. The compound exists as a colorless liquid with a characteristic almond-like odor. Its physical properties, such as boiling point and density, are slightly different from those of regular benzaldehyde due to the substitution of hydrogen with deuterium. The boiling point of Benzaldehyde-d5 is around 180°C at standard atmospheric pressure.

One of the key applications of Benzaldehyde-d5 is in NMR spectroscopy. Deuterium substitution allows for clearer signals in proton NMR spectra by suppressing the solvent peaks, which are often caused by protiated solvents like regular benzaldehyde. This makes Benzaldehyde-d5 an ideal solvent for NMR experiments, particularly in the study of complex organic molecules and reaction mechanisms.

Recent advancements in the field of isotopic labeling have further enhanced the utility of Benzaldehyde-d5. Researchers have explored its use in tracing metabolic pathways in biological systems, where deuterium serves as a stable isotope that can be tracked without interfering with normal biochemical processes. This has opened new avenues for studying enzyme kinetics and drug metabolism.

In addition to its role in analytical chemistry, Benzaldehyde-d5 has found applications in organic synthesis. Its use as a precursor in the synthesis of various aromatic compounds has been documented in recent studies. For instance, it has been employed in the preparation of deuterated pharmaceutical intermediates, which are crucial for drug discovery and development.

The synthesis of Benzaldehyde-d5 typically involves the deuteration of regular benzaldehyde using methods such as catalytic hydrogenation with deuterium gas or exchange reactions under specific conditions. These methods ensure high purity and isotopic enrichment, making it suitable for demanding applications.

From an environmental perspective, the use of Benzaldehyde-d5 is considered safe when handled according to standard laboratory protocols. Its stability under normal conditions minimizes risks associated with handling and storage.

In conclusion, Benzaldehyde-d5 (CAS No. 14132-51-5) is a versatile compound with significant contributions to modern chemistry and biology. Its unique properties make it indispensable in advanced analytical techniques and synthetic processes, positioning it as a valuable tool for researchers across various disciplines.

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